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Compound of Interest

Compound Name: beta-D-sorbofuranose

Cat. No.: B12653063

Essential Safety and Handling of beta-D-
Sorbofuranose

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for handling beta-D-sorbofuranose, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling beta-D-sorbofuranose, it is crucial to use appropriate personal protective
equipment to prevent exposure. The following PPE is recommended:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

o Skin and Body Protection: To prevent skin exposure, wear appropriate protective gloves and
clothing.[1]

o Respiratory Protection: Under normal use conditions, respiratory protection is not required.
However, if dust formation is likely, a particle filter is recommended.[1]
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Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the stability of beta-D-
sorbofuranose and ensure a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, or clothing.[1]

Prevent ingestion and inhalation.[1]

Minimize dust formation.[1]

Wash hands thoroughly before breaks and immediately after handling the product.[1]
Storage:

o Keep containers tightly closed.

» Store in a dry, cool, and well-ventilated place.[1]

¢ Avoid excess heat and incompatible materials such as strong oxidizing agents.[1]
Disposal Plan

Proper disposal of beta-D-sorbofuranose is essential to prevent environmental contamination.

o Waste Disposal: Sweep up and shovel the solid material into suitable containers for disposal.

[1]
e Environmental Precautions: Avoid release into the environment.[1]

Quantitative Data

The following table summarizes the key physical and chemical properties of a closely related
compound, beta-D-fructose, which can be used as a reference for beta-D-sorbofuranose.
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Property Value

Molecular Formula C6 H12 O6

Molecular Weight 180.16

Appearance White Solid

Odor Odorless

pH 5-7 @ 25°C (1.8 %)

Melting Point/Range 103-105°C/217.4-221°F

Data obtained from the Safety Data Sheet for beta-D-Fructose.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling beta-D-sorbofuranose in
a laboratory setting.
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Handling workflow for beta-D-sorbofuranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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